3-(trifluoromethyl)oxan-3-ol
Overview
Description
“3-(trifluoromethyl)oxan-3-ol” is a chemical compound with the molecular formula C6H9F3O2 and a molecular weight of 170.13 g/mol .
Molecular Structure Analysis
The molecular structure of “3-(trifluoromethyl)oxan-3-ol” consists of an oxan ring (a cyclic ether) with a trifluoromethyl group (-CF3) attached . The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(trifluoromethyl)oxan-3-ol can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,2,2-trifluoroethanol", "tetrahydrofuran", "sodium hydride", "1,2-epoxypropane", "water", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 2,2,2-trifluoroethanol to trifluoroethyl ether", "React 2,2,2-trifluoroethanol with tetrahydrofuran in the presence of sodium hydride to form trifluoroethyl ether", "Step 2: Epoxidation of trifluoroethyl ether", "Treat trifluoroethyl ether with 1,2-epoxypropane in the presence of sulfuric acid to form 3-(trifluoromethyl)oxirane", "Step 3: Ring-opening of 3-(trifluoromethyl)oxirane", "Treat 3-(trifluoromethyl)oxirane with water and sodium bicarbonate to form 3-(trifluoromethyl)oxan-3-ol", "Step 4: Purification of 3-(trifluoromethyl)oxan-3-ol", "Extract the crude product with ethyl acetate and dry over magnesium sulfate. Purify the product by distillation or recrystallization." ] } | |
CAS RN |
1341352-20-2 |
Molecular Formula |
C6H9F3O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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